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Compound of Interest

Compound Name: TCS 2210

Cat. No.: B1139094

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

TCS 2210, also known as N-hydroxy-2-oxo-3-(3-phenylpropyl)-1,2-dihydroquinoxaline-6-
carboxamide, is a synthetic small molecule that has demonstrated significant potential in the
field of regenerative medicine as a potent inducer of neuronal differentiation. This technical
guide provides a comprehensive overview of the discovery, chemical synthesis, and biological
activity of TCS 2210, with a focus on its application in directing mesenchymal stem cells
(MSCs) towards a neuronal lineage. Detailed experimental protocols for its synthesis and key
biological assays are presented, along with a summary of its effects on gene expression and
cellular function. This document is intended to serve as a core resource for researchers and
professionals in drug development and neuroscience.

Discovery of TCS 2210

TCS 2210 was identified through a chemical library screening for compounds capable of
inducing neuronal differentiation in PC12 cells, a cell line derived from a pheochromocytoma of
the rat adrenal medulla. The discovery, reported by Kim et al. in 2009, highlighted its efficiency
in promoting a neuronal phenotype from mesenchymal stem cells (MSCs)[1][2][3]. Subsequent
studies have further characterized its activity, referring to the compound as NHPDQC (N-
hydroxy-2-oxo-3-(3-phenylpropyl)-1,2-dihydroquinoxaline-6-carboxamide).
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The initial screening and subsequent validation experiments revealed that TCS 2210 treatment
leads to significant morphological changes in MSCs, including the development of neurite-like
outgrowths, and the increased expression of key neuronal markers.

Experimental Workflow for Discovery:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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